Cas no 1251626-31-9 (N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide
• CAS No: 1251626-31-9
• MF: C₁₉H₂₅N₃O₂
• MW: 327.420704603195
• CID: 5983460
• PubChem ID: 49676278
• Update Time: 2025-10-23

N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide
• N-[2-(cyclohexen-1-yl)ethyl]-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide
• VU0520459-1
• AKOS024518531
• N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide
• F5788-0112
• N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide
• 1251626-31-9

• Inchi： 1S/C19H25N3O2/c23-18(20-12-11-16-7-3-1-4-8-16)15-21-13-14-22(19(21)24)17-9-5-2-6-10-17/h2,5-7,9-10H,1,3-4,8,11-15H2,(H,20,23)
• InChI Key： ZYOOGFWBSMBARD-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)CN1C(=O)N(C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 327.19467705g/mol
• Monoisotopic Mass: 327.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide

N-2-(Cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide: A Comprehensive Overview

The compound with CAS No. 1251626-31-9, known as N-2-(cyclohex-1-en-1-yl)ethyl-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a cyclohexene ring and an imidazolidinone moiety, making it a subject of interest for both academic research and potential therapeutic applications.

Cyclohexene, a six-membered ring with one double bond, is a common structural element in many natural and synthetic compounds. In this molecule, the cyclohexene ring is attached to an ethyl group, which further connects to an acetamide functional group. The presence of the cyclohexene ring contributes to the compound's stability and potential bioavailability, as such structures are often well-tolerated in biological systems.

The imidazolidinone moiety in this compound is another key feature. Imidazolidinones are five-membered rings containing two nitrogen atoms and a ketone group. These structures are known for their versatility in organic synthesis and their ability to form hydrogen bonds, which can enhance solubility and bioactivity. The phenyl group attached to the imidazolidinone ring adds aromaticity and further modulates the compound's chemical properties.

Recent studies have explored the pharmacological properties of this compound, particularly its potential as a drug candidate. Research has focused on its ability to inhibit certain enzymes or receptors, which could make it useful in treating various diseases. For instance, preliminary findings suggest that this compound may exhibit antioxidant activity, which could be beneficial in combating oxidative stress-related conditions such as neurodegenerative diseases or cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been studied for its role in biomedical research. Its structure allows for easy modification, enabling researchers to explore analogs with enhanced bioactivity or reduced side effects. This flexibility makes it a valuable tool in drug discovery pipelines.

From a synthetic standpoint, the preparation of N-2-(cyclohexenylethyl)-2-(phenylimidazolidinone)acetamide involves multi-step organic reactions. These include alkylation, acylation, and cyclization steps, each requiring precise control over reaction conditions to ensure high yields and product purity. The synthesis process highlights the importance of stereochemistry and regioselectivity in constructing complex molecules.

Moreover, computational studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking simulations have revealed potential binding modes with key proteins, suggesting that this compound could serve as a lead molecule for developing novel therapeutics.

In conclusion, CAS No. 1251626319 represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in understanding its biological activity, positions it as a valuable asset in both academic research and industrial drug development.